Cas no 854858-95-0 (3-methyl-5-oxo-5-(2,4,6-trimethylphenyl)pentanoic acid)

• Product Name: 3-methyl-5-oxo-5-(2,4,6-trimethylphenyl)pentanoic acid
• CAS No: 854858-95-0
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• MDL: MFCD09801846
• CID: 1838134
• PubChem ID: 24727225
• Update Time: 2025-05-20

3-methyl-5-oxo-5-(2,4,6-trimethylphenyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-5-OXO-5-(2,4,6-TRIMETHYLPHENYL)VALERIC ACID
• 3-methyl-5-oxo-5-(2,4,6-trimethylphenyl)pentanoic acid
• LogP
• DTXSID20645497
• MFCD09801846
• 854858-95-0
• 3-METHYL-5-OXO-5-(2,4,6-TRIMETHYLPHENYL)VALERICACID
• AKOS012231618
• DB-304772

• MDL： MFCD09801846
• Inchi： 1S/C15H20O3/c1-9-5-11(3)15(12(4)6-9)13(16)7-10(2)8-14(17)18/h5-6,10H,7-8H2,1-4H3,(H,17,18)
• InChI Key： IJUODTUTUJVAFV-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC(C)=CC=1C)CC(C)CC(=O)O

Computed Properties

• Exact Mass: 248.14124450g/mol
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-methyl-5-oxo-5-(2,4,6-trimethylphenyl)pentanoic acid

Introduction to 3-methyl-5-oxo-5-(2,4,6-trimethylphenyl)pentanoic acid (CAS No. 854858-95-0)

3-methyl-5-oxo-5-(2,4,6-trimethylphenyl)pentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 854858-95-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of β-keto acids, characterized by its structural motif of a carboxylic acid group conjugated with a methyl-substituted ketone. The presence of a highly branched aromatic ring system further enhances its molecular complexity and potential for diverse chemical interactions.

The molecular structure of 3-methyl-5-oxo-5-(2,4,6-trimethylphenyl)pentanoic acid consists of a five-carbon chain terminated by a carboxylic acid moiety, with an oxygen double bond at the third carbon position. The aromatic ring is substituted with three methyl groups at the 2, 4, and 6 positions, providing steric hindrance and electronic effects that modulate its reactivity and biological activity. This unique structural arrangement makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in β-keto acids as pharmacophores due to their ability to participate in various biochemical transformations. For instance, they can serve as precursors in the synthesis of heterocyclic compounds, which are widely prevalent in medicinal chemistry. The aromatic ring system in 3-methyl-5-oxo-5-(2,4,6-trimethylphenyl)pentanoic acid offers additional opportunities for functionalization, enabling the creation of structurally diverse derivatives with tailored biological properties.

One of the most compelling aspects of this compound is its potential application in the synthesis of enzyme inhibitors. β-Keto acids are known to mimic acetyl-CoA or other metabolic intermediates, making them effective tools for disrupting enzymatic pathways. Specifically, derivatives of 3-methyl-5-oxo-5-(2,4,6-trimethylphenyl)pentanoic acid have been explored as inhibitors of carboxylase enzymes, which play crucial roles in fatty acid metabolism and biosynthesis. Such inhibitors hold promise for applications in metabolic disorders and anti-inflammatory therapies.

Recent advancements in computational chemistry have facilitated the rational design of 3-methyl-5-oxo-5-(2,4,6-trimethylphenyl)pentanoic acid derivatives with enhanced binding affinity and selectivity. Molecular docking studies have demonstrated that modifications to the aromatic ring or the side chain can significantly improve interactions with target proteins. For example, incorporating electron-withdrawing groups at specific positions on the aromatic ring can strengthen binding to active sites while minimizing off-target effects.

The synthesis of 3-methyl-5-oxo-5-(2,4,6-trimethylphenyl)pentanoic acid involves multi-step organic reactions that highlight its synthetic utility. Traditional methods include condensation reactions followed by oxidation and functional group transformations. However, modern synthetic approaches leverage transition-metal catalysis and asymmetric hydrogenation to achieve higher yields and enantioselectivity. These advances not only streamline production but also expand the scope of possible derivatives for drug discovery.

From a biological perspective, 3-methyl-5-oxo-5-(2,4,6-trimethylphenyl)pentanoic acid has shown intriguing interactions with cellular pathways relevant to neurodegenerative diseases. Preclinical studies suggest that certain derivatives may modulate neurotransmitter release or inhibit oxidative stress mechanisms. While further research is needed to fully elucidate their mechanisms of action, these findings underscore the compound's potential as a lead molecule for therapeutic development.

The role of computational modeling in understanding the behavior of 3-methyl-5-oxo-5-(2,4,6-trimethylphenyl)pentanoic acid cannot be overstated. High-throughput virtual screening allows researchers to rapidly evaluate thousands of derivatives based on predicted binding affinities and pharmacokinetic properties. This approach accelerates the identification of promising candidates for experimental validation while reducing costs associated with traditional trial-and-error methods.

In conclusion,3-methyl-5-oxo-5-(2,4,6-trimethylphenyl)pentanoic acid (CAS No. 854858-95-0) represents a fascinating subject of study in medicinal chemistry and chemical biology. Its unique structural features and synthetic versatility make it a valuable building block for developing novel therapeutics. As research continues to uncover new applications for this compound and its derivatives,3-methyl-5-oxyo - 5-( -trimeth yl phen yl ) pent ano ic ac id is poised to play an increasingly important role in addressing complex biological challenges.